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Compound of Interest

Hydroxy-PEG2-CH2CH2COO-
Compound Name:
PEG2-propionic acid

Cat. No.: B15073145

In the landscape of advanced therapeutics, particularly in the design of Antibody-Drug
Conjugates (ADCs) and Proteolysis-Targeting Chimeras (PROTACS), the linker molecule is not
merely a passive spacer but a critical determinant of a conjugate's success.[1][2] It profoundly
influences stability, solubility, pharmacokinetics, and the overall therapeutic index.[3] Among the
diverse classes of linkers, short-chain, monodisperse polyethylene glycol (PEG) linkers have
become essential tools for drug development professionals.[4][5]

This guide provides a detailed examination of a fundamental building block in this class: the
Hydroxy-PEG2-linker. We will dissect its core physicochemical properties, provide field-proven
experimental protocols for its characterization and functionalization, and explain the causal
relationships between its structure and its function in complex bioconjugates. This document is
intended for researchers, chemists, and drug development scientists who require a deep,
practical understanding of this versatile molecule.

Core Physicochemical Profile

The Hydroxy-PEG2-linker, systematically named 2-(2-(2-hydroxyethoxy)ethoxy)ethanol, is a
discrete, monodisperse PEG molecule. Unlike polydisperse PEG polymers, which have a range
of molecular weights, each Hydroxy-PEG2-linker molecule has a precise and defined structure,
ensuring consistency in bioconjugation and the final product's homogeneity.[6]

Molecular Structure and Composition
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The fundamental structure consists of two repeating ethylene oxide units terminated by a
primary hydroxyl group. This structure is the source of its unique and highly advantageous
properties.

Hydroxy-PEG2-Linker Structure

HO—(CH2CH20)2—H
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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